Cas no 28897-58-7 (2-Methylhex-2-enoic Acid)

• Product Name: 2-Methylhex-2-enoic Acid
• CAS No: 28897-58-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00015855
• CID: 88793
• PubChem ID: 5282650
• Update Time: 2025-06-12

2-Methylhex-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-hexenoic acid
• (E)-2-methylhex-2-enoic acid
• 2-Hexenoic acid,2-methyl
• 2-Methyl-2-hexenoic
• 2-methyl-2-hexenoicaci
• 2-Methyl-2-hexensaeure
• 2-methylhex-2-enoic acid
• 5-Methyl-4-hexen-saeure
• RARECHEM AL BM 0162
• trans-2-methyl-hex-2-enoic acid
• CS-0188277
• EINECS 249-294-4
• (2E)-2-Methylhex-2-Enoic Acid
• MFCD00015855
• 2-Hexenoic acid, 2-methyl-, (2E)-
• (E)-2-methyl-2-hexenoic acid
• DTXSID0067422
• 97961-66-5
• LMFA01020101
• (2E)-2-Methyl-2-hexenoic acid #
• 2-Hexenoic acid, 2-methyl-
• 28897-58-7
• EZM6AC2ZNF
• M1147
• AKOS022633313
• 2-methyl-2E-hexenoic acid
• CHEBI:179470
• 2-Hexenoic acid, 2-methyl-, (E)-
• 2-Methyl-2-hexenoic acid, AldrichCPR
• SCHEMBL23311
• 2-Methylhex-2-enoicacid
• (2E)-2-Methyl-2-hexenoic acid
• BS-53362
• SCHEMBL23310
• 2-Methylhex-2-enoic Acid

• MDL： MFCD00015855
• Inchi： 1S/C7H12O2/c1-3-4-5-6(2)7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+
• InChI Key： AKOVMBAFZSPEQU-AATRIKPKSA-N
• SMILES： OC(/C(/C)=C/CCC)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.6
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: liquid
• Density: 0.97
• Melting Point: -9.25°C (estimate)
• Boiling Point: 89 °C / 1mmHg
• Flash Point: 86°C
• Refractive Index: 1.4273 (estimate)
• PSA: 37.30000
• LogP: 1.81740
• Solubility: Not determined

2-Methylhex-2-enoic Acid Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34-36
• Safety Instruction： S26; S27; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Methylhex-2-enoic Acid

Comprehensive Guide to 2-Methylhex-2-enoic Acid (CAS No. 28897-58-7): Properties, Applications, and Industry Insights

2-Methylhex-2-enoic Acid (CAS No. 28897-58-7) is an unsaturated carboxylic acid with a molecular formula of C7H12O2. This compound, also known as 2-Methyl-2-hexenoic acid, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. Its alpha,beta-unsaturated carbonyl group makes it a valuable intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals.

The growing demand for bio-based chemicals and sustainable synthesis methods has placed 2-Methylhex-2-enoic Acid in the spotlight. Researchers are increasingly exploring its potential as a green chemistry building block, aligning with global trends toward eco-friendly manufacturing. Its role in flavor enhancers and aroma compounds is particularly relevant, as consumers seek natural and synthetic alternatives in food and cosmetic products.

From a structural perspective, 2-Methylhex-2-enoic Acid features a six-carbon chain with a methyl group at the second position and a double bond between the second and third carbons. This configuration contributes to its reactivity, making it a candidate for Michael addition reactions and conjugate reduction processes. Its low molecular weight and moderate acidity further enhance its utility in fine chemical synthesis.

In the pharmaceutical sector, 2-Methylhex-2-enoic Acid is investigated for its potential as a drug intermediate. Its unsaturated carboxylate moiety allows for derivatization into various bioactive molecules, including anti-inflammatory agents and antimicrobial compounds. Recent studies have also explored its incorporation into biodegradable polymers, addressing the rising demand for sustainable materials in medical applications.

The synthesis of 2-Methylhex-2-enoic Acid typically involves aldol condensation or oxidation of corresponding alcohols. Advances in catalytic processes have improved yield and purity, reducing the environmental footprint of production. Industry leaders are now focusing on cost-effective scaling techniques to meet the growing demand from flavor and fragrance markets.

Analytical characterization of 2-Methylhex-2-enoic Acid relies on techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods ensure compliance with regulatory standards for purity and safety, particularly in food and cosmetic applications. The compound’s volatility and solubility profile also make it suitable for formulation in essential oil blends and topical preparations.

As the chemical industry shifts toward circular economy models, 2-Methylhex-2-enoic Acid is being reevaluated for its potential in waste valorization. Researchers are exploring its synthesis from renewable feedstocks, such as biomass-derived intermediates, to reduce reliance on petroleum-based raw materials. This aligns with the United Nations’ Sustainable Development Goals (SDGs) for responsible consumption and production.

In conclusion, 2-Methylhex-2-enoic Acid (CAS No. 28897-58-7) represents a dynamic compound at the intersection of industrial chemistry and sustainability innovation. Its applications span flavor science, pharmaceuticals, and material engineering, driven by evolving market needs and technological advancements. Future research will likely focus on optimizing its synthetic pathways and expanding its functional versatility in alignment with global green chemistry initiatives.